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Compound of Interest

Compound Name: 4-Methoxy-1-methyl-1H-pyrazole
CAS No.: 15131-95-0
Cat. No.: B3242383
Get Quote
. J

Executive Summary & Immediate Directives

4-Methoxy-1-methyl-1H-pyrazole (CAS: 15131-95-0) is a heterocyclic building block
frequently used in medicinal chemistry.[1] While not classified as a P-listed or U-listed acute
hazardous waste under US EPA RCRA regulations, it poses specific acute toxicity and irritation
risks that mandate strict segregation from general trash and sewer systems.

Critical Immediate Actions:

e Do NOT dispose of down the drain. This compound is toxic to aquatic life and can persist in
water treatment systems.

e Segregate as Non-Halogenated Organic Waste.

» Incompatibility: Keep strictly separated from strong oxidizing agents (e.g., nitric acid,
perchlorates) to prevent exothermic decomposition.

Chemical Profile & Hazard Analysis
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To understand the disposal logic, one must understand the molecule. The pyrazole ring is
aromatic and generally stable, but the methoxy and methyl substitutions add electron density,
making the ring susceptible to oxidation.

Property Data (Approximate) Operational Implication

Use for waste profiling and

CAS Number 15131-95-0 _ _

inventory tracking.

May require heating to
Physical State Low-melting solid or Liquid transfer; treat spills as liquid

hazards.

H302 (Harmful if
Hazard Codes swallowed)H315 (Skin
Irritation)H319 (Eye Irritation)

Standard PPE (Nitrile gloves,

goggles) is mandatory.

Likely classified as

"Combustible" rather than
Flash Point >60°C (Estimated) "Flammable," but often co-

mingled with flammable

solvents.

. » Violent reaction possible with
Reactivity Stable under normal conditions o
strong oxidizers.

Scientist's Note: The "Methoxy" group (-OCH3) increases the flammability profile compared to a
bare pyrazole. Always assume the waste stream is ignitable (D0O01) unless flashpoint testing

proves otherwise.

Waste Stream Decision Logic (Self-Validating
System)
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The following decision tree ensures you select the correct waste stream. This logic prevents
regulatory violations (RCRA) and minimizes disposal costs by avoiding the contamination of
expensive "Halogenated" waste streams with non-halogenated compounds.

Waste Generation:
4-Methoxy-1-methyl-1H-pyrazole

Is the waste pure substance
or mixed with solvents?

Pure/Debris

Pure Substance

(Solid/Liquid) Mixed in Solution

Solid/Wipes

Does the mixture contain
Liquid Bulk Halogenated Solvents?
(DCM, Chloroform)

STREAM A:

Solid Hazardous Waste
(Trace Contaminated Debris)

No (e.g., MeOH, EtOAc) \Yes (Contains Halogens)

STREAM B: STREAM C:

Non-Halogenated Halogenated
Organic Waste Organic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for determining the correct waste stream. Note that mixing non-
halogenated pyrazoles with halogenated solvents (Stream C) increases disposal costs
significantly and should be avoided if possible.

Step-by-Step Disposal Protocol

This protocol is designed to meet RCRA "Cradle-to-Grave" requirements.
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Phase 1: Preparation

o PPE Verification: Wear nitrile gloves (minimum 0.11 mm thickness), safety glasses with side
shields, and a lab coat. If handling >100g, use a fume hood.

e Container Selection:

o Liquids: High-density polyethylene (HDPE) or glass carboys. Ensure the cap has a
chemically resistant liner (PTFE).

o Solids/Debris: Wide-mouth HDPE jars or double-lined biohazard/chemical bags.

Phase 2: Collection (Satellite Accumulation Area)

o Transfer: Pour waste slowly into the container using a funnel to prevent spillage.
o Critical: Do not fill containers >90% full. Leave headspace for thermal expansion.
e Labeling:

o Attach a hazardous waste tag immediately upon the first drop of waste entering the
container.

o Chemical Name: Write out "4-Methoxy-1-methyl-1H-pyrazole" completely. Do not use
abbreviations or chemical structures alone.

o Hazards: Check "Toxic" and "Irritant".[2][3] If mixed with solvents like Acetone, check
“Ignitable”.

Phase 3: Final Disposal

o Seal: Cap the container tightly.
e Request: Submit a pickup request to your institution's EHS department.

» Manifesting: When the waste hauler arrives, ensure the manifest lists the waste codes. While
this specific compound is not P/U listed, it is typically coded as D001 (Ignitable, if in solvent)
or D000 (Non-regulated toxic, depending on state rules).
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Emergency Contingencies: Spill Response

In the event of a spill, the priority is containment to prevent the compound from entering floor
drains.[4][5]

1. ALERT 2. PPE UP 3. CONTAIN 4. ABSORB 5. DISPOSE
Notify personnel Gloves, Goggles, Use absorbent socks Vermiculite or Scoop into sealed bag
Evacuate immediate area Resp. Protection (if dust) Block drains Chem-sorb pads Label as HazZWaste

Click to download full resolution via product page
Figure 2: Linear workflow for managing laboratory spills of pyrazole derivatives.

Decontamination: After absorbing the bulk material, wipe the surface with a mild detergent
solution. Avoid using bleach (sodium hypochlorite) immediately, as strong oxidizers can react
with high concentrations of the pyrazole residue.

Regulatory & Compliance Context

* RCRA Status: 4-Methoxy-1-methyl-1H-pyrazole is not explicitly listed on the EPA's P-list
(acutely toxic) or U-list (toxic). However, under 40 CFR 262.11, the waste generator must
determine if the waste exhibits hazardous characteristics.

o Generator Knowledge: Due to its structural similarity to other toxic pyrazoles, it must be
treated as Hazardous Waste based on generator knowledge of toxicity (LD50 values for
similar compounds often fall between 500-2000 mg/kQ).

o TSCA: Ensure the chemical is listed on your facility's TSCA inventory if used for commercial
purposes. For R&D, it falls under the R&D exemption but requires prudent handling.

References

e US EPA. (n.d.). Hazardous Waste Codes & Characteristics. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 1H-Pyrazole, 4-methoxy-1-methyl- [synhet.com]

e 2. tcichemicals.com [tcichemicals.com]
3. sigmaaldrich.com [sigmaaldrich.com]

e 4. chemicalbook.com [chemicalbook.com]

5. static.cymitquimica.com [static.cymitquimica.com]

» To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 4-
Methoxy-1-methyl-1H-pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3242383/docs#operational-guide-safe-disposal-and-

handling-of-4-methoxy-1-methyl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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